![molecular formula C20H16 B013559 7,12-Dimethylbenz[a]anthracene CAS No. 57-97-6](/img/structure/B13559.png)
7,12-Dimethylbenz[a]anthracene
Overview
Description
7,12-Dimethylbenz[a]anthracene is a polycyclic aromatic hydrocarbon known for its potent carcinogenic properties. It is widely used in research laboratories to study cancer mechanisms and tumor initiation. This compound is an immunosuppressor and a powerful organ-specific laboratory carcinogen .
Scientific Research Applications
7,12-Dimethylbenz[a]anthracene is extensively used in scientific research, particularly in the fields of:
Chemistry: Studying the chemical properties and reactions of polycyclic aromatic hydrocarbons.
Biology: Investigating the biological effects of carcinogens on living organisms.
Medicine: Understanding the mechanisms of cancer initiation and progression.
Industry: Used in the development of cancer research models and testing the efficacy of anti-cancer drugs
Mechanism of Action
Target of Action
7,12-Dimethylbenz[a]anthracene (DMBA) is a powerful organ-specific laboratory carcinogen . It primarily targets T helper lymphocytes, apparently through an inhibition of interleukin 2 production . DMBA serves as a tumor initiator .
Mode of Action
DMBA interacts with its targets by inducing immunosuppression and cytotoxicity . The 7-and 12-positions of the molecule are highly reactive and appear to show a deficiency of electron density . Molecular dioxygen can add across these positions to give a peroxy compound .
Biochemical Pathways
DMBA affects several biochemical pathways. It shows selective necrosis and hemorrhaging in the adrenal gland along with an inhibitory effect on plasma alkaline phosphatase levels . It also suppresses interleukin 2 production and reduces the expression of the high affinity receptor for interleukin 2 .
Pharmacokinetics
It’s known that dmba is widely used in many research laboratories studying cancer , suggesting that it has suitable bioavailability for research applications.
Result of Action
DMBA’s action results in a greatly accelerated rate of tumor growth, making many cancer studies possible . It has been found to be cytotoxic in nature, having carcinogenic properties . In vitro exposure of Con A-activated splenocytes to DMBA results in suppression of the mitogenic response .
Action Environment
It’s known that dmba is a powerful organ-specific laboratory carcinogen , suggesting that its action may vary depending on the specific organ environment
Future Directions
- 7,12-Dimethylbenz(a)anthracene at Sigma-Aldrich
Biochemical Analysis
Biochemical Properties
DMBA interacts with various enzymes and proteins. It is involved in the metabolic activation at the target organ .
Cellular Effects
DMBA has significant effects on various types of cells and cellular processes. It influences cell function by suppressing both humoral and cell-mediated immunity . It also impacts cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
DMBA exerts its effects at the molecular level through several mechanisms. It induces suppression of the mitogenic response, suppressed interleukin 2 production, and reduced the expression of the high affinity receptor for interleukin 2 . It does not affect the expression of the low affinity interleukin 2 receptor .
Temporal Effects in Laboratory Settings
Over time, DMBA shows a greatly accelerated rate of tumor growth, making many cancer studies possible .
Dosage Effects in Animal Models
The effects of DMBA vary with different dosages in animal models . At high doses, DMBA can cause mammary cancer and massive adrenal necrosis .
Metabolic Pathways
DMBA is involved in several metabolic pathways . It interacts with enzymes and cofactors, and can affect metabolic flux or metabolite levels .
Transport and Distribution
The transport and distribution of DMBA within cells and tissues are complex processes that involve various transporters and binding proteins .
Subcellular Localization
It could involve targeting signals or post-translational modifications that direct it to specific compartments or organelles .
Preparation Methods
Synthetic Routes and Reaction Conditions: 7,12-Dimethylbenz[a]anthracene can be synthesized through a series of organic reactions involving the methylation of benz[a]anthracene. The process typically involves Friedel-Crafts alkylation, where benz[a]anthracene is treated with methylating agents in the presence of a Lewis acid catalyst like aluminum chloride.
Industrial Production Methods: While specific industrial production methods for this compound are not extensively documented, the compound is generally produced in controlled laboratory settings due to its hazardous nature. The synthesis requires stringent safety protocols to handle the toxic and carcinogenic properties of the compound .
Chemical Reactions Analysis
Types of Reactions: 7,12-Dimethylbenz[a]anthracene undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinones and other oxygenated derivatives.
Reduction: Reduction reactions can convert it into less complex hydrocarbons.
Substitution: Electrophilic substitution reactions can introduce various functional groups into the aromatic ring.
Common Reagents and Conditions:
Oxidation: Reagents like potassium permanganate or chromium trioxide are commonly used.
Reduction: Catalytic hydrogenation using palladium or platinum catalysts.
Substitution: Friedel-Crafts alkylation or acylation using aluminum chloride as a catalyst.
Major Products:
Oxidation: Formation of benz[a]anthracene-7,12-dione and other oxygenated derivatives.
Reduction: Formation of simpler hydrocarbons.
Substitution: Introduction of alkyl or acyl groups into the aromatic ring.
Comparison with Similar Compounds
Benzo[a]pyrene: Another polycyclic aromatic hydrocarbon with similar carcinogenic properties.
1,3-Dimethylbutylamine: A stimulant drug structurally related to methylhexanamine, but with different biological effects.
Uniqueness: 7,12-Dimethylbenz[a]anthracene is unique due to its specific use as a tumor initiator in cancer research. Its ability to induce organ-specific tumors and its role in studying the mechanisms of carcinogenesis make it a valuable tool in scientific research .
Properties
IUPAC Name |
7,12-dimethylbenzo[a]anthracene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16/c1-13-16-8-5-6-9-17(16)14(2)20-18(13)12-11-15-7-3-4-10-19(15)20/h3-12H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARSRBNBHOADGJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=CC3=CC=CC=C3C2=C(C4=CC=CC=C14)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16 |
Source
|
| Record name | 7,12-DIMETHYLBENZ[A]ANTHRACENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/16201 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1020510 |
Source
|
| Record name | 7,12-Dimethylbenz(a)anthracene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1020510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
7,12-dimethylbenz[a]anthracene appears as yellow to greenish-yellow crystals or a yellow solid. Odorless. Maximum fluorescence at 440 nm. Bluish-violet fluorescence in UV light. (NTP, 1992), Solid with a greenish-yellow tinge; [HSDB] Greenish-yellow or yellow odorless solid; [CAMEO] Light yellow powder; [Alfa Aesar MSDS] |
Source
|
| Record name | 7,12-DIMETHYLBENZ[A]ANTHRACENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/16201 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | 7,12-Dimethylbenz(a)anthracene | |
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Flash Point |
187 °F (NTP, 1992), 86 °C |
Source
|
| Record name | 7,12-DIMETHYLBENZ[A]ANTHRACENE | |
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| Record name | 7,12-Dimethylbenz(a)anthracene | |
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Solubility |
less than 1 mg/mL at 64 °F (NTP, 1992), In water, 0.061 mg/L water at 25 °C, In water, 0.039 mg/L water (average of 6 measured values from literature at 24-27 °C), Slightly soluble in alcohol; soluble in carbon disulfide, toluene, May be solubilized in water by purines such as caffeine, tetramethyluric acid; nucleosides, adenosine, & guanosine also show a solvent action, Freely soluble in benzene; moderately soluble in acetone; slightly soluble in alcohol |
Source
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| Record name | 7,12-DIMETHYLBENZ[A]ANTHRACENE | |
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| Record name | 7,12-Dimethylbenz(a)anthracene | |
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Vapor Pressure |
0.0000002 [mmHg], 6.8X10-7 mm Hg at 25 °C |
Source
|
| Record name | 7,12-Dimethylbenz(a)anthracene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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| Record name | 7,12-Dimethylbenz(a)anthracene | |
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Color/Form |
Plates, leaflets from acetone-alcohol, faint greenish-yellow tinge, Pale yellow plates from alcohol, acetic acid | |
CAS No. |
57-97-6 |
Source
|
| Record name | 7,12-DIMETHYLBENZ[A]ANTHRACENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/16201 | |
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Melting Point |
252 to 253 °F (NTP, 1992), 123 °C |
Source
|
| Record name | 7,12-DIMETHYLBENZ[A]ANTHRACENE | |
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| Record name | 7,12-Dimethylbenz(a)anthracene | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2938 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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